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Compound of Interest

Compound Name: Allyl lactate

Cat. No.: B1347069 Get Quote

An In-depth Technical Guide to Allyl Lactate for Researchers and Drug Development

Professionals

Introduction
Allyl lactate, an ester of lactic acid and allyl alcohol, is a chemical compound with applications

in various fields of chemical synthesis. This document provides a comprehensive overview of

its chemical properties, a detailed experimental protocol for its synthesis, and an exploration of

the broader role of lactate in biological signaling pathways, which is of significant interest to

researchers in drug development.

Chemical and Physical Properties
Allyl lactate is a clear, colorless, and mobile liquid.[1] Its key quantitative properties are

summarized in the table below for easy reference.
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Property Value Source

Molecular Formula C₆H₁₀O₃ [2][3]

Molecular Weight 130.14 g/mol [2][3]

Boiling Point 175-176°C at 740 mm Hg [1]

79°C at 25 mm Hg [1]

56-60°C at 8 mm Hg [1]

Density (d₄²⁰) 1.0452 g/cm³ [1]

Refractive Index (n_D²⁰) 1.4369 [1]

Experimental Protocol: Synthesis of Allyl Lactate
The following is a detailed methodology for the synthesis of allyl lactate, adapted from a

procedure in Organic Syntheses. This esterification process involves the reaction of lactic acid

with an excess of allyl alcohol in the presence of an acid catalyst.

Materials and Equipment
80% Lactic Acid (675 g, 6 moles)

Benzene (300 ml)

Concentrated Sulfuric Acid (5 ml)

Allyl Alcohol (1394 g, 24 moles)

Anhydrous Sodium Acetate (18 g)

3-liter three-necked round-bottomed flask

Capillary ebullition tube

75 cm Vigreux column

Dean and Stark trap (Barrett modification preferred)
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Reflux condenser

Distillation head

3-liter round-bottomed receiving flask

Ice-salt bath

Procedure
Initial Setup and Dehydration:

Place 675 g of 80% lactic acid, 300 ml of benzene, and 5 ml of concentrated sulfuric acid

into the 3-liter three-necked flask fitted with a capillary ebullition tube.

Attach the Vigreux column, Dean and Stark trap, and reflux condenser.

Heat the mixture to reflux.

Continuously remove the aqueous layer from the trap until the rate of water liberation

slows significantly. This step removes water from the lactic acid, forming a linear lactic acid

polymer.[1]

Esterification:

Add 1394 g of allyl alcohol to the reaction mixture. A large excess of alcohol is crucial for

achieving a high yield.[1]

Continue refluxing and removing water until water production ceases.

Neutralization and Initial Distillation:

Neutralize the sulfuric acid catalyst by adding 18 g of anhydrous sodium acetate.

Replace the fractionating column with a short distillation head.

Cool the receiving flask in an ice-salt bath.
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Distill the liquid rapidly under reduced pressure (initially water pump, then ~5 mm Hg) to

separate the product from the viscous residue containing inorganic salts.

Fractional Distillation and Purification:

Fractionally distill the collected distillate through the Vigreux column.

The first fraction collected is the benzene-allyl alcohol binary azeotrope (boiling point

~76.8°C).

Distill off the excess allyl alcohol (boiling point ~97°C).

Once most of the allyl alcohol is removed, reduce the pressure to about 50 mm Hg to

remove the remainder.

The final product, allyl lactate, is then distilled at 56-60°C/8 mm Hg.[1] The expected yield

is between 693–710 g (89–91%).[1]

Visualization of Experimental Workflow
The synthesis of allyl lactate can be visualized as a multi-step process involving dehydration,

esterification, and purification.
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Caption: Workflow for the synthesis of allyl lactate.

Lactate in Biological Signaling
While allyl lactate itself is primarily a synthetic intermediate, the lactate moiety is a key

signaling molecule in various biological processes.[4] Understanding these pathways is crucial
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for researchers in drug development, as lactate signaling is implicated in inflammation, cancer

metabolism, and immune regulation.[4][5]

Overview of Lactate Signaling Pathways
Lactate exerts its signaling effects through several mechanisms, including:

The Lactate/HIF-1α Pathway: Under hypoxic conditions, stabilized Hypoxia-Inducible Factor

1-alpha (HIF-1α) promotes glycolysis, leading to lactate production. Accumulated lactate, in

turn, can influence HIF-1α activity, creating a feedback loop that affects angiogenesis and

pro-inflammatory gene expression.[5]

The Lactate/GPR81 Pathway: Lactate can act as a ligand for the G protein-coupled receptor

81 (GPR81).[5] Activation of this pathway can inhibit downstream signaling cascades like

NF-κB, leading to reduced production of inflammatory cytokines such as TNF-α and IL-6.[5]

The Lactate/NF-κB Pathway: Intracellular lactate accumulation can trigger the

phosphorylation of IκBα, which leads to the activation of the transcription factor NF-κB. This

can induce the expression of genes involved in cell migration and angiogenesis.[5]

Visualization of a Lactate Signaling Pathway
The following diagram illustrates the Lactate/GPR81 signaling pathway, a key mechanism by

which lactate modulates cellular responses.
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Caption: The Lactate/GPR81 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1347069?utm_src=pdf-custom-synthesis
http://www.orgsyn.org/demo.aspx?prep=CV3P0046
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5819447.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0322067.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8225492/
https://www.researchgate.net/figure/Lactate-signalling-pathways-in-the-inflammatory-response-The-Lactate-HIF-1a-pathway-In_fig1_380660985
https://www.benchchem.com/product/b1347069#molecular-formula-and-weight-of-allyl-lactate
https://www.benchchem.com/product/b1347069#molecular-formula-and-weight-of-allyl-lactate
https://www.benchchem.com/product/b1347069#molecular-formula-and-weight-of-allyl-lactate
https://www.benchchem.com/product/b1347069#molecular-formula-and-weight-of-allyl-lactate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1347069?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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